Cas no 2171258-86-7 (2-{(2R)-3-(4-bromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic acid)

• Product Name: 2-{(2R)-3-(4-bromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic acid
• CAS No: 2171258-86-7
• MF: C₂₆H₂₃BrN₂O₆
• MW: 539.374626398087
• CID: 6161015
• PubChem ID: 165821431
• Update Time: 2025-06-11

2-{(2R)-3-(4-bromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2R)-3-(4-bromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic acid
• 2-{[(2R)-3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]oxy}acetic acid
• 2171258-86-7
• EN300-1543510

• Inchi： 1S/C26H23BrN2O6/c27-17-11-9-16(10-12-17)13-23(25(32)29-35-15-24(30)31)28-26(33)34-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22-23H,13-15H2,(H,28,33)(H,29,32)(H,30,31)/t23-/m1/s1
• InChI Key： VBCIXRJMUDAGRQ-HSZRJFAPSA-N
• SMILES： BrC1C=CC(=CC=1)C[C@H](C(NOCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 538.07395g/mol
• Monoisotopic Mass: 538.07395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-{(2R)-3-(4-bromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic acid

Comprehensive Overview of 2-{(2R)-3-(4-bromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic acid (CAS No. 2171258-86-7)

The compound 2-{(2R)-3-(4-bromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic acid (CAS No. 2171258-86-7) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its intricate structure, featuring a 4-bromophenyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the synthesis of bioactive molecules and drug delivery systems. Researchers are increasingly focusing on this compound due to its potential in targeted therapy and precision medicine, aligning with current trends in personalized healthcare.

One of the standout features of CAS No. 2171258-86-7 is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary N-terminal protection during peptide assembly, ensuring high yields and minimal side reactions. This compound’s unique aminooxyacetic acid moiety further enables chemoselective ligation, a technique gaining traction in bioconjugation for creating stable antibody-drug conjugates (ADCs). With the growing demand for next-generation therapeutics, this molecule is poised to play a pivotal role in advancing biopharmaceutical innovations.

In the context of drug discovery, 2-{(2R)-3-(4-bromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic acid is often explored for its structure-activity relationship (SAR) studies. The 4-bromophenyl substituent can influence binding affinity to biological targets, while the Fmoc-protected amine ensures compatibility with standard peptide coupling reagents. Recent publications highlight its utility in designing enzyme inhibitors and receptor modulators, addressing unmet medical needs in oncology and neurology.

From a synthetic chemistry perspective, the compound’s chiral center (denoted by the (2R) configuration) is critical for achieving enantioselective synthesis. This attribute is particularly relevant in the development of chiral drugs, where stereochemical purity directly impacts efficacy and safety. Laboratories leveraging automated peptide synthesizers often prioritize this compound for its reliability in multi-step organic transformations.

Beyond its pharmaceutical applications, CAS No. 2171258-86-7 is also investigated in material science. Its bromine atom offers a handle for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, enabling the creation of functionalized polymers for biomedical devices. This versatility aligns with the rising interest in smart materials for drug-eluting stents and tissue engineering scaffolds.

As the scientific community delves deeper into proteomics and chemical biology, the demand for high-purity intermediates like 2-{(2R)-3-(4-bromophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic acid continues to surge. Its compatibility with mass spectrometry and HPLC purification makes it a staple in analytical workflows. Furthermore, its water-soluble derivative, achieved via the aminooxy group, expands its utility in aqueous-phase reactions—a key consideration for green chemistry initiatives.

In summary, CAS No. 2171258-86-7 represents a convergence of cutting-edge chemistry and therapeutic potential. Its multifaceted applications—from peptide therapeutics to advanced materials—underscore its importance in modern research. For scientists seeking reliable building blocks or exploring novel drug modalities, this compound offers both synthetic flexibility and biological relevance, cementing its status as a keystone molecule in 21st-century science.